Cas no 214834-18-1 (Tert-butyl 4-carbamothioylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-carbamothioylpiperidine-1-carboxylate
• CAS No: 214834-18-1
• MF: C₁₁H₂₀N₂O₂S
• MW: 244.353701591492
• MDL: MFCD02180954
• CID: 66907
• PubChem ID: 2735648
• Update Time: 2025-10-28

Tert-butyl 4-carbamothioylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butoxycarbonylpiperidine-4-carbothioamide
• tert-Butyl 4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate
• Piperidine-4-thiocarboxamide, N1-BOC protected
• tert-butyl 4-carbamothioylpiperidine-1-carboxylate
• 1-Boc-4-thiocarbamoylpiperidine
• N-boc-4-aminothiocarbonylpiperidine
• tert-butyl 4-thiocarbamoylpiperidine-1-carboxylate
• tert-butyl-4-carbamothioylpiperidine-1-carboxylate
• tert-butyl 4-Thiocarbamoyl-piperidine-1-carboxylate
• tert-butyl 4-(aminocarbonothioyl)piperidine-1-carboxylate
• tert-butyl 4-(aminothioxomethyl)piperidinecarboxylate
• PubChem19892
• 10N-311S
• 1,1-dimethylethyl 4-(aminocarbonothioyl)-1-piperidinecarboxylate
• BCP04448
• tert-Butyl 4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate;1-Boc-4-Thiocarbamoylpiperidine
• C11H20N2O2S
• 1-tert-butoxycarbonyl-4-piperidine thioamide
• W-206635
• SCHEMBL163922
• tert-butyl 4-(aminocarbothioyl)tetrahydropyridine-1-(2H)-carboxylate
• 1,1-Dimethylethyl 4-(aminocarbonothioyl)piperidine-1-carboxylate
• DS-0596
• 1-Boc-4-aminothiocarbonyl piperidine
• EN300-64219
• SCGQNJHAAYUQOO-UHFFFAOYSA-N
• 1-t-butyloxycarbonyl-isonipecot-thioamide
• 4-THIOCARBAMOYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CS-W004912
• A815410
• DTXSID40370855
• 214834-18-1
• MFCD02180954
• N-BOC-Piperidine-4-thiocarboxamide
• tert-butyl-4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate
• 1-tert-butoxycarbonylpiperidine-4-thiocarboxamide
• tert-butyl4-carbamothioylpiperidine-1-carboxylate
• tert-Butyl 4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate, AldrichCPR
• AB11458
• FT-0649574
• AKOS009157764
• 4-thiocarbamoylpiperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate
• DB-004320
• ALBB-031232
• Tert-butyl 4-carbamothioylpiperidine-1-carboxylate

• MDL： MFCD02180954
• Inchi： 1S/C11H20N2O2S/c1-11(2,3)15-10(14)13-6-4-8(5-7-13)9(12)16/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： SCGQNJHAAYUQOO-UHFFFAOYSA-N
• SMILES： S=C(C1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 244.12500
• Monoisotopic Mass: 244.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.158
• Melting Point: 130-131 ºC
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 169.1°C
• PSA: 87.65000
• LogP: 2.55780

Tert-butyl 4-carbamothioylpiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Additional information on Tert-butyl 4-carbamothioylpiperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-carbamothioylpiperidine-1-carboxylate (CAS No. 214834-18-1): Properties, Applications, and Market Insights

Tert-butyl 4-carbamothioylpiperidine-1-carboxylate (CAS No. 214834-18-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This thiourea derivative features a piperidine backbone protected by a tert-butoxycarbonyl (Boc) group, making it valuable for peptide coupling reactions and drug discovery. With growing interest in heterocyclic compounds and sulfur-containing building blocks, this molecule has gained attention in medicinal chemistry for its unique reactivity profile.

The compound's molecular structure combines a carbamothioyl (-C(=S)NH₂) moiety with a Boc-protected piperidine, offering dual functionality for diverse synthetic applications. Researchers particularly value its role in creating bioactive molecules, as the thiourea group can participate in hydrogen bonding interactions crucial for biological activity. Recent studies highlight its utility in developing kinase inhibitors and GPCR-targeted compounds, addressing current pharmaceutical needs in oncology and CNS disorders.

From a synthetic chemistry perspective, Tert-butyl 4-carbamothioylpiperidine-1-carboxylate serves as a versatile intermediate. The Boc group provides excellent protection for the piperidine nitrogen during multi-step syntheses, while the thiourea functionality can be transformed into various heterocycles including thiazoles and aminothiazoles. These transformations are particularly relevant for developing small molecule drugs, aligning with industry trends toward targeted therapies.

The compound's stability under standard storage conditions (typically 2-8°C in inert atmosphere) makes it practical for laboratory use. Analytical data shows characteristic NMR signals at δ 1.45 (s, 9H, t-Bu), 1.60-1.80 (m, 2H), and 3.30-3.50 (m, 4H) in CDCl₃, with the thiourea NH protons appearing as broad signals around δ 7.20. These spectral features facilitate quality control and reaction monitoring in synthetic workflows.

Market analysis indicates growing demand for piperidine derivatives like CAS 214834-18-1, driven by pharmaceutical R&D investments. The global market for pharmaceutical intermediates is projected to expand at 6.8% CAGR through 2030, with nitrogen heterocycles representing a significant segment. Custom synthesis services increasingly offer this compound in various quantities (mg to kg scale), responding to research needs in academic and industrial settings.

Environmental and safety considerations for Tert-butyl 4-carbamothioylpiperidine-1-carboxylate follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper handling with PPE (gloves, goggles) is recommended. The compound shows good stability but should be protected from strong oxidizers and moisture to maintain purity. These characteristics make it suitable for standard organic chemistry laboratories without requiring specialized equipment.

Recent patent literature reveals innovative applications of this scaffold, particularly in protein-protein interaction inhibitors and allosteric modulators. Several 2022-2023 patents describe its incorporation into compounds targeting neurodegenerative diseases and metabolic disorders, reflecting current therapeutic priorities. This aligns with growing scientific interest in structure-activity relationship studies of sulfur-containing pharmacophores.

For researchers sourcing Tert-butyl 4-carbamothioylpiperidine-1-carboxylate, quality parameters include HPLC purity (typically ≥95%), proper NMR characterization, and absence of decomposition products. Leading suppliers provide comprehensive analytical data sheets and scale-up capabilities. The compound's relatively straightforward synthesis from commercially available 4-piperidone derivatives contributes to its accessibility for medicinal chemistry programs.

Looking forward, the scientific community anticipates expanded use of this building block in fragment-based drug discovery and covalent inhibitor development. Its balanced lipophilicity (predicted LogP ~2.1) and molecular weight (244.35 g/mol) make it particularly suitable for lead optimization campaigns. These attributes position CAS 214834-18-1 as a valuable tool for addressing current challenges in drug-like property optimization.